Hydroxyl cation
CAS No.:
Cat. No.: VC1801208
Molecular Formula: HO+
Molecular Weight: 17.007 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | HO+ |
|---|---|
| Molecular Weight | 17.007 g/mol |
| IUPAC Name | oxidanylium |
| Standard InChI | InChI=1S/HO/h1H/q+1 |
| Standard InChI Key | MSCUNRCIQGLERU-UHFFFAOYSA-N |
| SMILES | [OH+] |
| Canonical SMILES | [OH+] |
Introduction
Chemical Properties and Structure
The hydroxyl cation (OH+) possesses a distinctive electronic structure that contributes to its unusual properties. With the molecular formula HO+, it contains one fewer electron than the neutral hydroxyl radical (OH·) . This deficiency creates a highly reactive species that readily participates in various chemical transformations.
Fundamental Properties
Table 1: Basic Properties of the Hydroxyl Cation
The hydroxyl cation differs significantly from the neutral hydroxyl radical (·OH) and the hydroxyl functional group (-OH) in terms of electronic configuration and chemical behavior . While the hydroxyl group serves as a functional component in organic molecules like alcohols and carboxylic acids, the hydroxyl cation exists as an independent molecular ion with distinct properties and reactivity patterns.
Electronic Structure
The diradical nature of the hydroxyl cation, with its two unpaired electrons, contributes significantly to its high reactivity . This electronic configuration creates an energetically unfavorable state, driving the molecule to participate in reactions that allow it to achieve greater stability. The positive charge further enhances its electrophilic character, making it readily reactive with species containing lone pairs of electrons.
Spectroscopic Characteristics
Spectroscopic methods have been crucial for studying the hydroxyl cation, particularly in astronomical contexts where direct sampling is impossible. The spectral signatures of this species enable scientists to detect its presence in various environments and determine its physical and chemical properties.
Thermochemical Data
The standard entropy (S°) of the hydroxyl cation in the gas phase at 1 bar pressure is 182.78 J/mol·K, as reported in the NIST-JANAF Thermochemical Tables . This value was reviewed in December 1970 and published in Chase's comprehensive thermochemical compilation in 1998 . Such thermodynamic data is essential for understanding the energetics of reactions involving the hydroxyl cation and predicting its behavior under various conditions.
Table 2: Thermochemical Data for the Hydroxyl Cation
| Parameter | Value | Units | Method | Reference |
|---|---|---|---|---|
| Standard Entropy (S° gas, 1 bar) | 182.78 | J/mol·K | Review | Chase, 1998 |
| Data Review Date | December 1970 | - | - |
Detection in Astronomical Environments
The hydroxyl cation has been primarily studied in astronomical contexts, where it plays a significant role in interstellar chemistry and serves as a diagnostic tool for understanding physical conditions in various cosmic environments.
First Detection and Subsequent Observations
The first confirmed detection of the hydroxyl cation in space occurred in 2010 when Wyrowski and colleagues identified it toward the star-forming Sgr B2(M) region using the 12-meter Atacama Pathfinder EXperiment (APEX) telescope located at Llano de Chajnantor in Chile . This groundbreaking discovery opened new avenues for understanding interstellar chemistry and the formation pathways of more complex molecules.
Following this initial detection, the hydroxyl cation has been observed in various other astronomical environments, expanding our understanding of its distribution and role in cosmic chemistry .
Table 3: Astronomical Detections of the Hydroxyl Cation
These detections across diverse astronomical environments suggest that the hydroxyl cation plays a significant role in interstellar chemistry and potentially serves as an important tracer for specific physical conditions in space.
Reactivity and Stability
The hydroxyl cation is characterized by its high reactivity and instability, properties that stem from its electronic structure and energetic state.
Reactivity Characteristics
As noted in the astronomical research, the hydroxyl cation is "unstable and very reactive, in part because it is a diradical with two unpaired electrons" . This intrinsic instability drives its participation in various chemical reactions, making it an important intermediate in chemical processes but challenging to isolate and study directly.
The presence of two unpaired electrons creates significant electron deficiency, enhancing the electrophilic character of the cation and its propensity to react with electron-rich species. Additionally, the positive charge further increases its reactivity toward nucleophiles and its participation in charge-transfer reactions.
According to IUPAC definitions, the term "hydroxyl" properly refers only to the hydroxyl radical (·OH), while the functional group -OH is called a "hydroxy group" . The hydroxyl cation (OH+) represents yet another distinct entity with its own unique properties and behavior.
Role in Hydrogen Bonding
While the hydroxyl group (-OH) is known for its participation in hydrogen bonding due to its polarized O-H bond, which contributes to the physical properties of alcohols and water , the hydroxyl cation's participation in such intermolecular forces would differ significantly due to its positive charge and electronic structure. Search result discusses "anti-electrostatic hydrogen bonds" and hydrogen bonding in hydroxyl-functionalized cations, though this refers to cations containing hydroxyl groups rather than the hydroxyl cation itself .
Research Applications and Significance
The hydroxyl cation holds significance in multiple scientific domains, particularly in astrochemistry and fundamental physical chemistry.
Astrochemical Importance
As one of the molecular ions detected in interstellar and circumstellar environments, the hydroxyl cation serves as an important tracer for physical conditions in space. Its presence can indicate specific temperature regimes, radiation fields, and chemical processing in various astronomical environments .
The detection of the hydroxyl cation in both galactic and extragalactic sources suggests its ubiquity in space and its importance in universal chemical processes. Its role as a potential precursor to more complex molecules makes it relevant to studies of astrochemical evolution and the origins of prebiotic compounds.
Theoretical Chemistry
From a theoretical chemistry perspective, the hydroxyl cation represents an interesting case study in electronic structure and reactivity. Its diradical nature with two unpaired electrons presents challenges for computational modeling but offers insights into fundamental aspects of molecular bonding and electron distribution.
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